Cas no 2171886-61-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid
• CAS No: 2171886-61-4
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 5849055
• PubChem ID: 165573042
• Update Time: 2025-10-30

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid
• 2171886-61-4
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]methyl}-3-methylbutanoic acid
• EN300-1562686

• Inchi： 1S/C25H28F2N2O5/c1-14(2)19(24(31)32)12-28-22(30)11-21(23(26)27)29-25(33)34-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,14,19-21,23H,11-13H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： RQTADWWFBZYWAY-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCC(C(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic Acid (CAS No. 2171886-61-4)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and functional properties. This compound, identified by the CAS number 2171886-61-4, represents a sophisticated molecular design that integrates multiple pharmacophoric elements, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound features a combination of a fluorene moiety, a methoxycarbonyl group, and an amide linkage, which collectively contribute to its distinct chemical behavior. The presence of the fluorene component is particularly noteworthy, as fluorene derivatives are widely recognized for their role in enhancing the bioavailability and metabolic stability of pharmaceutical agents. This structural feature aligns with the growing trend in drug design toward the incorporation of rigid aromatic systems to improve pharmacokinetic profiles.

Furthermore, the methoxycarbonyl group in the molecule serves as a protective group for the amine functionality, which can be strategically deprotected under controlled conditions to reveal reactive sites for further chemical modifications. This versatility makes the compound an attractive intermediate in synthetic chemistry, enabling researchers to explore diverse structural modifications and functionalizations.

The amide linkage in the compound's structure is another critical pharmacophoric element that contributes to its potential biological activity. Amides are well-documented motifs in drug molecules, often playing a crucial role in receptor binding and modulating biological pathways. The specific arrangement of atoms within this amide unit, combined with the 4,4-difluorobutyl side chain, introduces unique electronic and steric properties that can influence the compound's interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their enhanced metabolic stability and improved binding affinity. The difluorobutyl moiety in this compound exemplifies such an approach, as fluorine atoms are known to increase lipophilicity and reduce susceptibility to enzymatic degradation. These properties are particularly valuable in designing long-acting drugs that require minimal frequent dosing.

The 3-methylbutanoic acid component at the terminal end of the molecule adds another layer of complexity, contributing to the overall solubility profile and potential for further derivatization. This structural feature can be tailored to optimize solubility parameters, ensuring better absorption and distribution within biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with enhanced efficacy and reduced off-target effects. The structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid make it a suitable candidate for such computational studies, where molecular dynamics simulations and virtual screening can be employed to identify potential binding pockets and optimize lead structures.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include protection-deprotection sequences for the amine group, selective fluorination techniques, and controlled condensation reactions to establish the desired amide bond. The use of advanced catalytic systems has further refined these synthetic pathways, enabling more efficient production processes.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an intermediate in the development of novel therapeutic agents. Its ability to undergo further functionalization makes it a versatile building block for exploring new drug candidates targeting various diseases. Additionally, its structural complexity suggests potential applications in areas such as enzyme inhibition and receptor modulation.

The integration of cutting-edge technologies like high-throughput screening (HTS) has accelerated the discovery process for new drug candidates. By leveraging HTS platforms, researchers can rapidly assess the biological activity of compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid, identifying hits that warrant further investigation. This approach has been instrumental in identifying novel therapeutic entities across multiple therapeutic areas.

Moreover, green chemistry principles have become increasingly important in pharmaceutical research, driving efforts to develop sustainable synthetic methodologies. The synthesis of this compound exemplifies such trends through the use of environmentally friendly solvents and catalytic systems that minimize waste generation while maintaining high reaction efficiency.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Their unique electronic properties make them invaluable in designing drugs with improved pharmacokinetic profiles. The presence of multiple fluorine atoms in this compound enhances its lipophilicity and metabolic stability, making it a compelling candidate for further development.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapeutics. The structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid position it as a key intermediate in addressing complex diseases that require multifaceted approaches.

In conclusion,2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-3-methylbutanoic acid (CAS No. 2171886-61-4) represents a significant advancement in pharmaceutical chemistry due to its innovative molecular design and potential therapeutic applications. Its unique structural features make it a valuable tool for researchers exploring new drug candidates across various therapeutic areas.